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Compound of Interest

Compound Name: (8R,112)-3-hydroxyicosenoyl-CoA

Cat. No.: B15550997

(3R,11Z)-3-Hydroxyicosenoyl-CoA is a crucial, yet transient, intermediate in the mitochondrial
beta-oxidation of (11Z)-eicosenoic acid, a 20-carbon monounsaturated omega-9 fatty acid. Its
formation and subsequent conversion are vital for the complete catabolism of this long-chain
fatty acid, a process that yields significant energy. This technical guide provides an in-depth
exploration of the metabolic pathways involving (3R,11Z)-3-hydroxyicosenoyl-CoA, complete
with quantitative data on related enzymatic reactions, detailed experimental protocols for its
study, and visualizations of the pertinent biochemical processes. This document is intended for
researchers, scientists, and professionals in drug development who are investigating fatty acid
metabolism and its implications in health and disease.

Metabolic Pathway of (11Z)-Eicosenoyl-CoA

The beta-oxidation of (11Z)-eicosenoyl-CoA proceeds through a series of enzymatic reactions
within the mitochondrial matrix. Due to the cis-double bond at an odd-numbered carbon, this
pathway requires the action of auxiliary enzymes in addition to the core beta-oxidation
machinery. (3R,11Z)-3-Hydroxyicosenoyl-CoA emerges as a key intermediate in this
specialized metabolic route.

The initial steps involve the activation of (11Z)-eicosenoic acid to (112)-eicosenoyl-CoA and its
transport into the mitochondria. Subsequently, it undergoes four cycles of conventional beta-
oxidation, shortening the carbon chain by eight carbons and producing four molecules of
acetyl-CoA. This process yields dodecenoyl-CoA with a cis-double bond at position 3.
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At this juncture, the pathway diverges from that of saturated fatty acids. The following diagram
illustrates the subsequent steps:
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LCHAD Coupled Assay Principle
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GC-MS Analysis Workflow for 3-Hydroxy Fatty Acids
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LC-MS/MS Analysis Workflow for Acyl-CoAs
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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